![molecular formula C19H17NO3 B5713018 3-(6-ethoxy-1,3-benzodioxol-5-yl)-2-(4-methylphenyl)acrylonitrile](/img/structure/B5713018.png)
3-(6-ethoxy-1,3-benzodioxol-5-yl)-2-(4-methylphenyl)acrylonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(6-ethoxy-1,3-benzodioxol-5-yl)-2-(4-methylphenyl)acrylonitrile, also known as EBA, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields such as medicine, agriculture, and industry.
Mechanism of Action
The mechanism of action of 3-(6-ethoxy-1,3-benzodioxol-5-yl)-2-(4-methylphenyl)acrylonitrile is not yet fully understood. However, studies have suggested that this compound may exert its anti-cancer effects by targeting various signaling pathways involved in cell proliferation, differentiation, and apoptosis. This compound has also been found to inhibit the activity of certain enzymes involved in the synthesis of prostaglandins, which are known to play a role in inflammation.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. In vitro studies have shown that this compound can induce apoptosis in cancer cells by activating caspase-3 and caspase-9. This compound has also been found to inhibit the migration and invasion of cancer cells by suppressing the expression of matrix metalloproteinases. In addition, this compound has been found to have antioxidant properties, which may contribute to its anti-inflammatory effects.
Advantages and Limitations for Lab Experiments
3-(6-ethoxy-1,3-benzodioxol-5-yl)-2-(4-methylphenyl)acrylonitrile has several advantages and limitations for lab experiments. One of the advantages is that this compound is relatively easy to synthesize and purify, making it readily available for research purposes. Another advantage is that this compound has been found to have low toxicity in vitro, which makes it a potential candidate for the development of new drugs. However, one of the limitations of this compound is that its mechanism of action is not yet fully understood, which makes it difficult to optimize its therapeutic potential.
Future Directions
There are several future directions for research on 3-(6-ethoxy-1,3-benzodioxol-5-yl)-2-(4-methylphenyl)acrylonitrile. One direction is to further investigate its anti-cancer properties and develop this compound-based drugs for the treatment of cancer. Another direction is to explore its potential applications in other fields such as agriculture and industry. Additionally, further studies are needed to elucidate the mechanism of action of this compound and optimize its therapeutic potential.
Conclusion:
In conclusion, this compound is a chemical compound that has shown promising results in various scientific research applications. Its potential applications in the field of medicine, agriculture, and industry make it a valuable compound for further research. However, more studies are needed to fully understand its mechanism of action and optimize its therapeutic potential.
Synthesis Methods
3-(6-ethoxy-1,3-benzodioxol-5-yl)-2-(4-methylphenyl)acrylonitrile can be synthesized through a multi-step process involving the reaction of 6-ethoxy-1,3-benzodioxole-5-carbaldehyde with 4-methylphenylacetonitrile in the presence of a catalyst. The resulting product is then purified through column chromatography to obtain the final compound.
Scientific Research Applications
3-(6-ethoxy-1,3-benzodioxol-5-yl)-2-(4-methylphenyl)acrylonitrile has shown promising results in various scientific research applications. One of the most significant applications is in the field of medicine, where this compound has been found to exhibit anti-cancer properties. Studies have shown that this compound can inhibit the growth of cancer cells by inducing apoptosis and suppressing tumor angiogenesis. This compound has also been found to have anti-inflammatory and anti-bacterial properties, making it a potential candidate for the development of new drugs.
properties
IUPAC Name |
(E)-3-(6-ethoxy-1,3-benzodioxol-5-yl)-2-(4-methylphenyl)prop-2-enenitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17NO3/c1-3-21-17-10-19-18(22-12-23-19)9-15(17)8-16(11-20)14-6-4-13(2)5-7-14/h4-10H,3,12H2,1-2H3/b16-8- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OYNHELCVPJJUOF-PXNMLYILSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC2=C(C=C1C=C(C#N)C3=CC=C(C=C3)C)OCO2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC1=CC2=C(C=C1/C=C(/C#N)\C3=CC=C(C=C3)C)OCO2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.